Cas no 6366-06-9 (1-ethynyl-3,5-dimethylbenzene)

• Product Name: 1-ethynyl-3,5-dimethylbenzene
• CAS No: 6366-06-9
• MF: C₁₀H₁₀
• MW: 130.186402797699
• CID: 960651
• PubChem ID: 6432611
• Update Time: 2025-10-29

1-ethynyl-3,5-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 3,5-(ch3)2-c6h3-cch
• 1-Ethynyl-3,5-dimethylbenzene
• 3,5-DIMETHYLPHENYLACETYLENE
• 1-ethynyl-3,5-dimethyl-benzene
• AC1O5EMK
• AG-G-36679
• CTK5B9635
• EN300-1235015
• 6366-06-9
• 3,5-dimethylphenylethyne
• 5-Ethynyl-m-xylene
• DTXSID00424101
• MFCD08703477
• JVEFKVKLVXNSND-UHFFFAOYSA-N
• 1-(3,5-dimethylphenyl)acetylene
• AKOS010651499
• E81943
• CS-0148908
• 1-ethynyl-3,5-dimethylbenzene

• MDL： MFCD08703477
• Inchi： 1S/C10H10/c1-4-10-6-8(2)5-9(3)7-10/h1,5-7H,2-3H3
• InChI Key： JVEFKVKLVXNSND-UHFFFAOYSA-N
• SMILES： C1(C)C=C(C#C)C=C(C)C=1

Computed Properties

• Exact Mass: 130.0783
• Monoisotopic Mass: 130.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 1-ethynyl-3,5-dimethylbenzene

1-Ethynyl-3,5-dimethylbenzene (CAS No. 6366-06-9): Properties, Applications, and Market Insights

1-Ethynyl-3,5-dimethylbenzene (CAS No. 6366-06-9) is a specialized aromatic compound with a unique molecular structure featuring an ethynyl group attached to a dimethyl-substituted benzene ring. This organic intermediate has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and advanced material science. The compound's distinct chemical properties, including its high reactivity and thermal stability, make it a valuable building block in synthetic chemistry.

The growing demand for 1-ethynyl-3,5-dimethylbenzene can be attributed to its role as a key precursor in the synthesis of biologically active compounds. Researchers have explored its potential in developing novel drug candidates, particularly in the fields of oncology and neurology. Recent studies published in ACS Medicinal Chemistry Letters highlight its utility in creating targeted therapies, aligning with the current pharmaceutical industry's focus on precision medicine.

From a material science perspective, 6366-06-9 serves as a crucial component in the development of advanced polymers and nanomaterials. Its incorporation into conjugated systems has shown promise for creating organic electronic devices, including OLEDs and photovoltaic cells. This application has become particularly relevant with the global push toward sustainable energy solutions and green technology, addressing common search queries about "eco-friendly material alternatives."

The synthetic methodology for producing 1-ethynyl-3,5-dimethylbenzene typically involves Sonogashira coupling reactions or alkynylation processes, which have been optimized for industrial-scale production. Recent advancements in catalytic systems have improved the yield and purity of this compound, making it more accessible for various applications. These developments respond to frequent industry searches for "efficient synthesis of aromatic alkynes."

Market analysis indicates steady growth in demand for 6366-06-9, particularly in the Asia-Pacific region where pharmaceutical manufacturing and electronic materials production are expanding rapidly. Industry reports suggest a compound annual growth rate (CAGR) of 5-7% for similar fine chemicals, reflecting broader trends in specialty chemical markets. This data aligns with common search terms like "chemical market trends 2023-2030."

Quality control standards for 1-ethynyl-3,5-dimethylbenzene typically require HPLC purity of ≥98%, with strict limits on residual solvents and heavy metals. These specifications cater to the pharmaceutical industry's stringent requirements, addressing frequent queries about "chemical purity standards for drug development." Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed for characterization, ensuring batch-to-batch consistency.

From a regulatory standpoint, CAS 6366-06-9 is not currently classified as hazardous under major chemical inventories, making it relatively straightforward to handle and transport compared to more regulated substances. This characteristic enhances its appeal for industrial applications, particularly when considering "safe handling of chemical intermediates" – a common concern among laboratory professionals.

Recent patent activity surrounding 1-ethynyl-3,5-dimethylbenzene derivatives has increased significantly, with applications ranging from organic semiconductors to antimicrobial agents. This intellectual property landscape reflects the compound's growing importance in multiple technological fields, answering frequent searches about "emerging applications of aromatic alkynes."

Storage recommendations for 6366-06-9 typically suggest cool, dry conditions under inert atmosphere to prevent degradation. The compound demonstrates good shelf stability when properly stored, addressing practical concerns about "long-term storage of reactive intermediates" often raised by chemical purchasers.

Environmental considerations for 1-ethynyl-3,5-dimethylbenzene production have led to the development of greener synthetic routes, including water-based reactions and recyclable catalytic systems. These innovations respond to increasing industry focus on sustainable chemistry practices and frequent searches for "eco-friendly chemical synthesis methods."

The global supply chain for CAS 6366-06-9 remains robust, with major producers located in China, India, and Western Europe. Current market prices reflect typical ranges for specialty aromatic compounds, with fluctuations tied to raw material availability and regional demand – information frequently sought by procurement specialists.

Future research directions for 1-ethynyl-3,5-dimethylbenzene include exploration of its photophysical properties for optoelectronic applications and further development of its pharmacological potential. These avenues align with trending scientific inquiries about "next-generation organic materials" and "novel drug scaffolds," positioning this compound as relevant to cutting-edge research.

Technical support for working with 6366-06-9 typically includes detailed safety data sheets and application notes, addressing common user needs for "handling guidelines for aromatic alkynes." Many suppliers now provide customized technical documentation packages to facilitate research and development activities.

In conclusion, 1-ethynyl-3,5-dimethylbenzene (CAS No. 6366-06-9) represents a versatile and increasingly important chemical building block with diverse applications across multiple industries. Its unique properties and growing range of uses ensure continued interest from both academic researchers and industrial chemists, making it a compound worth watching in the evolving landscape of specialty chemicals.